Cas no 61382-12-5 (6-Benzoxazolamine, 2-(3-pyridinyl)-)

6-Benzoxazolamine, 2-(3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzoxazolamine, 2-(3-pyridinyl)-
- 2-pyridin-3-yl-1,3-benzoxazol-6-amine
- 61382-12-5
- AKOS009240841
- 2-(Pyridin-3-yl)benzo[d]oxazol-6-amine
- 2-(3-pyridyl)-1,3-benzoxazol-6-amine
- MFCD10691165
- DTXSID10615205
- 2-(Pyridin-3-yl)-1,3-benzoxazol-6-amine
-
- MDL: MFCD10691165
- Inchi: InChI=1S/C12H9N3O/c13-9-3-4-10-11(6-9)16-12(15-10)8-2-1-5-14-7-8/h1-7H,13H2
- InChI Key: VMTFHTQJCVKSIV-UHFFFAOYSA-N
- SMILES: C1=CC(=CN=C1)C2=NC3=C(O2)C=C(C=C3)N
Computed Properties
- Exact Mass: 211.07467
- Monoisotopic Mass: 211.074561919g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.9Ų
- XLogP3: 1.7
Experimental Properties
- PSA: 64.94
6-Benzoxazolamine, 2-(3-pyridinyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM522854-1g |
2-(Pyridin-3-yl)benzo[d]oxazol-6-amine |
61382-12-5 | 97% | 1g |
$*** | 2023-05-30 | |
eNovation Chemicals LLC | Y1091621-1g |
2-(Pyridin-3-yl)benzo[d]oxazol-6-amine |
61382-12-5 | 95% | 1g |
$735 | 2024-06-03 | |
Alichem | A029193489-5g |
2-(Pyridin-3-yl)benzo[d]oxazol-6-amine |
61382-12-5 | 97% | 5g |
$1608.00 | 2023-09-01 | |
Alichem | A029193489-25g |
2-(Pyridin-3-yl)benzo[d]oxazol-6-amine |
61382-12-5 | 97% | 25g |
$4502.40 | 2023-09-01 | |
Alichem | A029193489-10g |
2-(Pyridin-3-yl)benzo[d]oxazol-6-amine |
61382-12-5 | 97% | 10g |
$2339.64 | 2023-09-01 | |
eNovation Chemicals LLC | Y1091621-1g |
2-(Pyridin-3-yl)benzo[d]oxazol-6-amine |
61382-12-5 | 95% | 1g |
$735 | 2025-02-21 | |
eNovation Chemicals LLC | Y1091621-1g |
2-(Pyridin-3-yl)benzo[d]oxazol-6-amine |
61382-12-5 | 95% | 1g |
$735 | 2025-02-19 | |
eNovation Chemicals LLC | Y1111257-1g |
2-Chloro-6-nitrobenzo[d]oxazole |
61382-12-5 | 95% | 1g |
$535 | 2024-06-03 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2038175-1g |
2-(Pyridin-3-yl)benzo[d]oxazol-6-amine |
61382-12-5 | 1g |
¥5199.00 | 2024-05-06 | ||
eNovation Chemicals LLC | Y1111257-1g |
2-Chloro-6-nitrobenzo[d]oxazole |
61382-12-5 | 95% | 1g |
$535 | 2025-02-21 |
6-Benzoxazolamine, 2-(3-pyridinyl)- Related Literature
-
Zhengyi Di,Mingyan Wu Dalton Trans., 2020,49, 8836-8840
-
Masaki Okamoto,Haruka Satake,Hiroyuki Seki J. Mater. Chem. A, 2017,5, 24425-24432
-
Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
-
R. P. Sugavaneshwar,T. Nagao,K. K. Nanda RSC Adv., 2012,2, 2713-2716
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
-
6. Carbon monoxide and carbon dioxide insertion chemistry of f-block N-heterocyclic carbene complexes†‡Polly L. Arnold,Anne I. Germeroth,Gary S. Nichol,Ronan Bellabarba,Robert P. Tooze Dalton Trans., 2013,42, 1333-1337
-
Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
-
Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
-
Shigeto Fukushima,Michiaki Kumagai,Aki Inoue,Peng Mi,Kazuko Toh,Yuji Morimoto,Nobuhiro Nishiyama Biomater. Sci., 2016,4, 826-838
-
C. D. Andersson,S. H. Rondahl,M. M. Koza,B. Frick,F. Ekström,A. Linusson Phys. Chem. Chem. Phys., 2017,19, 25369-25379
Additional information on 6-Benzoxazolamine, 2-(3-pyridinyl)-
In-Depth Analysis of 6-Benzoxazolamine, 2-(3-pyridinyl)- (CAS No. 61382-12-5): Properties, Applications, and Market Insights
6-Benzoxazolamine, 2-(3-pyridinyl)- (CAS No. 61382-12-5) is a heterocyclic organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various industries. This compound, characterized by the fusion of a benzoxazole core with a pyridine substituent, exhibits remarkable chemical properties that make it valuable in pharmaceutical research, material science, and specialty chemical synthesis.
The molecular structure of 6-Benzoxazolamine, 2-(3-pyridinyl)- combines the electron-rich nature of benzoxazole with the coordinating ability of pyridine, creating a versatile scaffold for further chemical modifications. Recent studies have highlighted its potential as a building block for novel drug candidates, particularly in the development of kinase inhibitors and anti-inflammatory agents. The compound's ability to participate in hydrogen bonding and π-π stacking interactions makes it particularly interesting for medicinal chemistry applications.
In the field of organic electronics, 6-Benzoxazolamine, 2-(3-pyridinyl)- has shown promise as a component in light-emitting materials. Its rigid, planar structure and extended π-conjugation system contribute to interesting photophysical properties that researchers are exploring for potential applications in OLED technology. The compound's thermal stability and electronic characteristics make it suitable for incorporation into advanced materials for optoelectronic devices.
The synthesis of 6-Benzoxazolamine, 2-(3-pyridinyl)- typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in synthetic methodologies have improved the accessibility of this compound, making it more available for research and development purposes. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and verify the identity of 6-Benzoxazolamine, 2-(3-pyridinyl)-.
From a commercial perspective, the demand for 6-Benzoxazolamine, 2-(3-pyridinyl)- has been steadily increasing, particularly in the pharmaceutical and specialty chemicals sectors. Market analysts note growing interest from research institutions and chemical manufacturers seeking novel heterocyclic compounds for drug discovery programs. The compound's unique structural features make it a valuable intermediate for the development of new therapeutic agents targeting various disease pathways.
Recent patent literature reveals several innovative applications of 6-Benzoxazolamine, 2-(3-pyridinyl)- derivatives, particularly in the development of selective enzyme inhibitors. Researchers are exploring modifications to the core structure to enhance biological activity and improve pharmacokinetic properties. These developments align with current trends in personalized medicine and targeted drug delivery systems.
Environmental and safety considerations for handling 6-Benzoxazolamine, 2-(3-pyridinyl)- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and adequate ventilation are recommended when working with this material. Storage should be in a cool, dry place away from incompatible substances.
The future outlook for 6-Benzoxazolamine, 2-(3-pyridinyl)- appears promising, with ongoing research exploring its potential in various cutting-edge applications. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships improves, this compound is likely to find expanded utility in multiple scientific and industrial domains. Its versatility as a molecular scaffold positions it as an important tool in modern chemical research and development.
For researchers interested in working with 6-Benzoxazolamine, 2-(3-pyridinyl)-, several reputable chemical suppliers offer this compound in various quantities and purity grades. When sourcing this material, it's important to verify the certificate of analysis and ensure the supplier follows appropriate quality control measures. The compound's growing importance in medicinal chemistry suggests that its commercial availability will continue to expand in the coming years.
In conclusion, 6-Benzoxazolamine, 2-(3-pyridinyl)- (CAS No. 61382-12-5) represents an intriguing example of heterocyclic chemistry with diverse potential applications. Its unique structural features and demonstrated utility in pharmaceutical research make it a compound worthy of continued investigation. As scientific understanding of its properties and applications deepens, we can anticipate new discoveries that will further enhance its value to the chemical and pharmaceutical industries.
61382-12-5 (6-Benzoxazolamine, 2-(3-pyridinyl)-) Related Products
- 1241680-98-7(H-L-Phe(3-CF3,5-CF3)-OH)
- 1797791-48-0(2-(2-chloro-6-fluorophenyl)-N-{1-(cyclopropanesulfonyl)piperidin-4-ylmethyl}acetamide)
- 1542926-29-3(1-(3-chloro-2-methoxyphenyl)methylcyclopropan-1-amine)
- 81769-69-9(1H-Imidazole, 1-methyl-4-(trifluoromethyl)-)
- 851864-98-7(1-(2,3-dimethoxybenzoyl)-2-{(3-fluorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)
- 1251623-63-8(N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethylpiperidine-1-carbonyl)-7-methyl-1,8-naphthyridin-4-amine)
- 1206990-26-2(2-phenyl-N-3-(1H-pyrazol-3-yl)phenyl-2H-1,2,3-triazole-4-carboxamide)
- 87112-49-0(8-methyl-2-(propan-2-yl)phenanthrene-3,4-dione)
- 439106-94-2(3-3-(4-Chlorophenyl)-1H-Pyrazol-5-YlPropan-1-Ol)
- 1805613-31-3(4-Amino-2-bromo-6-(trifluoromethyl)benzyl chloride)



